1-(2-Phenylbutyryl)-3-methylurea

• CAS No.: 22462-18-6
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: N-(methylcarbamoyl)-2-phenylbutanamide
• InChI: InChI=1S/C12H16N2O2/c1-3-10(9-7-5-4-6-8-9)11(15)14-12(16)13-2/h4-8,10H,3H2,1-2H3,(H2,13,14,15,16)
• InChI Key: VMUDWYGOISJHDH-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)C(=O)NC(=O)NC
• Synonyms: 1-(2-phenylbutyryl)-3-methylurea; 1-PBMU

Description

1-(2-Phenylbutyryl)-3-methylurea (CAS: 22462-18-6) is a urea derivative characterized by a phenylbutyryl group attached to a methyl-substituted urea moiety. Its molecular formula is C₁₂H₁₄N₂O₂, with a molecular weight of 218.25 g/mol . Urea derivatives are widely studied for their biological activities, particularly as enzyme inhibitors.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Urea Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Findings	Toxicity/Regulatory Notes
1-(2-Phenylbutyryl)-3-methylurea	Phenylbutyryl, methylurea	C₁₂H₁₄N₂O₂	218.25 g/mol	Potential enzyme inhibitor (inferred)	Limited toxicological data
1-(3,4-Dichlorophenyl)-3-methylurea	3,4-Dichlorophenyl, methyl	C₈H₈Cl₂N₂O	219.07 g/mol	Pesticide metabolite; regulated residues	EPA tolerance limits apply
1-(4-Isopropylphenyl)-3-methylurea	4-Isopropylphenyl, methyl	C₉H₁₂N₂O	164.20 g/mol	Analytical standard for food testing	No hazards reported
1-(2-Chlorophenyl)-3-methylurea	2-Chlorophenyl, methyl	C₈H₉ClN₂O	184.63 g/mol	Supplier data (no specific use)	No toxicity data
1-(4-Methoxyphenyl)-3-methylurea	4-Methoxyphenyl, methyl	C₉H₁₂N₂O₂	180.20 g/mol	Used in Biginelli reactions	Not classified

Regulatory and Environmental Considerations

• Pesticide Metabolites: 1-(3,4-Dichlorophenyl)-3-methylurea is subject to EPA regulations, with tolerances set for cumulative residues in food crops . Its environmental prevalence is linked to organochlorine pesticide degradation .
• Analytical Standards :
  Compounds like 1-(4-Isopropylphenyl)-3-methylurea are used as reference standards in food safety testing, reflecting their stability and detectability in analytical methods .

Toxicity and Handling

• Limited Data for Phenylbutyryl Derivative: Unlike the well-characterized dichlorophenyl analogs, 1-(2-Phenylbutyryl)-3-methylurea lacks comprehensive toxicological studies, necessitating caution in handling .
• Aminoethyl Variants: Derivatives like 1-(2-aminoethyl)-3-methylurea dihydrochloride (CAS: 1909310-13-9) introduce basic amino groups, requiring specific storage and handling protocols due to their hydrochloride salt form .